Cas no 380607-13-6 (5,6-Dimethoxy-1-methyl-1H-indole-2-carboxylic acid)

• Product Name: 5,6-Dimethoxy-1-methyl-1H-indole-2-carboxylic acid
• CAS No: 380607-13-6
• MF: C₁₂H₁₃NO₄
• MW: 235.235923528671
• MDL: MFCD03848061
• CID: 3056802
• PubChem ID: 907432
• Update Time: 2025-05-20

5,6-Dimethoxy-1-methyl-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5,6-Dimethoxy-1-methyl-1H-indole-2-carboxylic acid
• SCHEMBL12153739
• ALBB-005041
• STK262438
• CHEMBL3446276
• VS-03360
• AKOS000302733
• CS-0207009
• SR-01000368634
• BBL012480
• 380607-13-6
• SR-01000368634-1
• DB-118228
• 5,6-dimethoxy-1-methylindole-2-carboxylic acid
• E79700
• 5,6-Dimethoxy-1-methyl-1H-indole-2-carboxylicacid
• MFCD03848061

• MDL： MFCD03848061
• Inchi： 1S/C12H13NO4/c1-13-8-6-11(17-3)10(16-2)5-7(8)4-9(13)12(14)15/h4-6H,1-3H3,(H,14,15)
• InChI Key： ANSUPYBJVNMSJB-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2C=C(C(=O)O)N(C)C=2C=1)OC

Computed Properties

• Exact Mass: 235.08445790Da
• Monoisotopic Mass: 235.08445790Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 60.7Ų

5,6-Dimethoxy-1-methyl-1H-indole-2-carboxylic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 5,6-Dimethoxy-1-methyl-1H-indole-2-carboxylic acid

5,6-Dimethoxy-1-methyl-1H-indole-2-carboxylic Acid: A Comprehensive Overview

5,6-Dimethoxy-1-methyl-1H-indole-2-carboxylic acid, also known by its CAS number 380607-13-6, is a structurally complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the indole family, a group of heterocyclic aromatic compounds that are widely studied due to their diverse biological activities and potential applications in drug development. The molecule's unique structure, featuring a carboxylic acid group at position 2 and methoxy substituents at positions 5 and 6, contributes to its intriguing chemical properties and biological functions.

The synthesis of 5,6-Dimethoxy-1-methyl-1H-indole-2-carboxylic acid involves a series of carefully designed organic reactions. Researchers have employed various methodologies, including Friedel-Crafts acylation and subsequent oxidation steps, to construct the indole ring system with the desired substituents. The introduction of methoxy groups at positions 5 and 6 is typically achieved through nucleophilic aromatic substitution or directed metallation techniques. These synthetic routes not only highlight the versatility of indole chemistry but also underscore the importance of precise control over reaction conditions to achieve high yields and purity.

Recent studies have focused on the pharmacological properties of 5,6-Dimethoxy-1-methyl-1H-indole-2-carboxylic acid. Preclinical research has demonstrated that this compound exhibits potent anti-inflammatory and antioxidant activities, making it a promising candidate for the development of novel therapeutic agents. For instance, in vitro assays have shown that the compound effectively inhibits the production of reactive oxygen species (ROS) and modulates key inflammatory pathways such as NF-kB and COX-2. These findings suggest that it could be utilized in treating conditions characterized by chronic inflammation, such as arthritis or neurodegenerative diseases.

In addition to its pharmacological applications, 5,6-Dimethoxy-1-methyl-1H-indole-2-carboxylic acid has also been explored for its potential in agrochemicals. Recent research indicates that this compound possesses significant antifungal activity against plant pathogens such as Fusarium spp. and Alternaria spp. This property makes it a valuable lead compound for developing environmentally friendly fungicides that could enhance crop resilience without adverse effects on non-target organisms.

The structural features of 5,6-Dimethoxy-1-methyl-1H-indole-2-carboxylic acid play a crucial role in its biological activity. The indole ring serves as a scaffold that facilitates interactions with various biomolecules, while the methoxy groups at positions 5 and 6 contribute to increased lipophilicity and improved bioavailability. Furthermore, the carboxylic acid group at position 2 can act as a hydrogen bond donor or acceptor, enhancing the compound's ability to bind to target proteins or enzymes.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on 5,6-Dimethoxy-1-methyl-1H-indole-2-carboxylic acid. These studies have provided insights into how the compound interacts with key molecular targets such as cyclooxygenase enzymes or fungal cell membrane components. By understanding these interactions at an atomic level, scientists can refine the structure of the compound to optimize its efficacy and minimize potential side effects.

The development of efficient analytical methods for characterizing 5,6-Dimethoxy-1-methyl-1H-indole-2-carboxylic acid has been another area of active research. Techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the compound's purity and identity. These methods are essential for ensuring consistent quality control during both laboratory synthesis and potential large-scale production processes.

In conclusion, 5,6-Dimethoxy-1-methyl-1H-indole-2-carboxylic acid, with its unique chemical structure and diverse biological activities, represents a valuable asset in contemporary chemical research. Its potential applications span across pharmaceuticals, agrochemicals, and beyond, making it an area of continued scientific interest. As research progresses, further insights into its mechanisms of action and optimization strategies will undoubtedly pave the way for innovative real-world applications.